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Compound Name: p-(Phenylthio)benzyl alcohol

Cat. No.: B119508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of p-(Phenylthio)benzyl alcohol (CAS:

6317-56-2), a key intermediate and known impurity in the synthesis of the antifungal agent

Fenticonazole Nitrate.[1][2] This document consolidates available data on its chemical and

physical properties, outlines a probable synthetic route with a detailed experimental protocol,

and discusses its known applications and safety considerations. Spectroscopic data, based on

closely related compounds, are presented to aid in characterization. This guide is intended to

be a valuable resource for professionals in organic synthesis, medicinal chemistry, and drug

development.

Chemical and Physical Properties
p-(Phenylthio)benzyl alcohol is a pale beige solid organic compound.[3] It is characterized by

the presence of a phenylthio (-S-Ph) group and a hydroxymethyl (-CH₂OH) group attached to a

central benzene ring in a para configuration.

Table 1: Chemical and Physical Properties of p-(Phenylthio)benzyl alcohol
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Property Value Source(s)

CAS Number 6317-56-2 [4]

Molecular Formula C₁₃H₁₂OS [4]

Molecular Weight 216.30 g/mol [4]

Appearance Pale beige solid [3]

Melting Point 46-48 °C [3]

Boiling Point
390.2 °C at 760 mmHg

(Predicted)
[3]

Density 1.21 g/cm³ (Predicted) [3]

Solubility

Sparingly soluble in water.[5]

Slightly soluble in DMSO and

methanol.[1]

[1][5]

pKa 14.26 ± 0.10 (Predicted) [5]

Storage Temperature
-20°C, in a dry and sealed

environment.
[5]

Synthesis of p-(Phenylthio)benzyl alcohol
While a specific, detailed experimental protocol for the synthesis of p-(Phenylthio)benzyl
alcohol is not readily available in published literature, a plausible and commonly employed

method is the nucleophilic substitution reaction between a p-halobenzyl alcohol or its derivative

and thiophenol. The following protocol is a representative procedure based on general

principles of organic synthesis and information regarding the synthesis of related aryl

thioethers.[6][7][8]

Experimental Protocol: Synthesis via Nucleophilic
Aromatic Substitution
Reaction Scheme:
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Heat
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Caption: Synthesis of p-(Phenylthio)benzyl alcohol.

Materials:

p-Chlorobenzyl alcohol

Thiophenol

Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve p-chlorobenzyl alcohol (1.0 eq) in a suitable polar aprotic solvent such

as DMF or DMSO.

Addition of Base: Add a base such as sodium hydroxide (1.1 eq) or potassium carbonate

(1.5 eq) to the solution and stir for 15-20 minutes at room temperature.

Addition of Thiophenol: Slowly add thiophenol (1.05 eq) to the reaction mixture.

Reaction: Heat the mixture to 80-100 °C and monitor the reaction progress by thin-layer

chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into

water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

Washing: Combine the organic extracts and wash sequentially with water, saturated aqueous

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent to afford pure p-(phenylthio)benzyl alcohol.

Spectroscopic Data (Expected)
Due to the lack of publicly available spectra for p-(Phenylthio)benzyl alcohol, the following

tables provide expected chemical shifts and characteristic peaks based on the analysis of

structurally similar compounds.[9][10][11]

Table 2: Expected ¹H NMR Spectral Data (CDCl₃, 400 MHz)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.40 - 7.20 m 9H Aromatic protons

~4.65 s 2H -CH₂OH

~1.90 s 1H -OH

Table 3: Expected ¹³C NMR Spectral Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm) Assignment

~140 - 125 Aromatic carbons

~64 -CH₂OH

Table 4: Expected IR Spectral Data

Wavenumber (cm⁻¹) Functional Group

3400 - 3200 (broad) O-H stretch

3100 - 3000 Aromatic C-H stretch

~1580, 1480, 1440 Aromatic C=C stretch

~1015 C-O stretch

~740, 690 C-S stretch and aromatic C-H bend

Table 5: Expected Mass Spectrometry Data (Electron Ionization)
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m/z Fragmentation

216 [M]⁺ (Molecular ion)

199 [M - OH]⁺

187 [M - CH₂OH]⁺

109 [C₆H₅S]⁺

77 [C₆H₅]⁺

Applications and Biological Relevance
The primary documented application of p-(phenylthio)benzyl alcohol is as a crucial

intermediate in the synthesis of Fenticonazole nitrate, a broad-spectrum antifungal agent.[1][2]

Fenticonazole is used in the treatment of various fungal infections.[5]

Fenticonazole Synthesis

p-(Phenylthio)benzyl alcohol

Fenticonazole Nitrate

Reaction

Other Reactants
Reaction

Click to download full resolution via product page

Caption: Role in Fenticonazole Synthesis.

As an impurity in the final pharmaceutical product, its presence and concentration are critical

quality attributes that need to be monitored and controlled during the manufacturing process.

There is limited direct information on the specific biological activity of p-(phenylthio)benzyl
alcohol itself. However, the structurally related benzyl alcohol is known to have antiseptic

properties.
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Safety and Handling
Based on available GHS classifications, p-(phenylthio)benzyl alcohol should be handled with

care in a well-ventilated laboratory setting.[4] Standard personal protective equipment,

including safety goggles, gloves, and a lab coat, should be worn.

GHS Hazard Statements:[4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[12]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Conclusion
p-(Phenylthio)benzyl alcohol is a significant compound in the field of pharmaceutical

synthesis, primarily due to its role as a key building block for Fenticonazole. This guide

provides a consolidated resource of its known properties, a likely synthetic pathway, and

expected analytical data. Further research into its specific biological activities and the

development of optimized, documented synthetic procedures would be beneficial for the

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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